Cas no 500103-26-4 (N N-BIS-[(R)-1-PHENYLETHYL]DIBENZO[D F][)

N N-BIS-[(R)-1-PHENYLETHYL]DIBENZO[D F][ structure
500103-26-4 structure
Product Name:N N-BIS-[(R)-1-PHENYLETHYL]DIBENZO[D F][
CAS No:500103-26-4
MF:C28H26NO2P
MW:439.485308170319
MDL:MFCD08277032
CID:933060
PubChem ID:329747990
Update Time:2025-04-19

N N-BIS-[(R)-1-PHENYLETHYL]DIBENZO[D F][ Chemical and Physical Properties

Names and Identifiers

    • N N-BIS-[(R)-1-PHENYLETHYL]DIBENZO[D F][
    • N,N-Bis[(1R)-1-phenylethyl]dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine
    • N,N-Bis[(1R)-(+)-phenylethyl]dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine
    • N,N-BIS[(1S)-1-PHENYLETHYL]-DIBENZO[D,F][1,3,2]DIOXAPHOSPHEPIN-6-AMINE
    • (biphenyl-2,2'-diyldioxy){bis[(R)-1-phenylethyl]amino}phosphine
    • (R,R)-(PhMeCH)2N-P(-2-O-C6H4-C6H4-2'-O-)
    • O,O inverted exclamation marka-(2,2 inverted exclamation marka-Biphenyldiyl) N,N-bis[(R)-1-phenylethyl]phosphoramidite
    • O,O'-(1,1'-biphenyl-2,2'-diyl)-N,N'-bis[(S,S)-1-phenyl-ethyl]phosphoramidite
    • O,O'-(1,1'-biphenyl-2,2'-diyl)-N,N'-di(R,R)-phenylethylphosphoramidite
    • BIPOL-A1(R)
    • MFCD08277033
    • CS-0035270
    • MFCD08277032
    • N,N-bis[(1R)-1-phenylethyl]benzo[d][1,3,2]benzodioxaphosphepin-6-amine
    • N,N-Bis-[(R)-1-phenylethyl]dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine, >=99.0%
    • AKOS040768123
    • N,N-bis[(1R)-1-phenylethyl]-8,10-dioxa-9-phosphatricyclo[9.4.0.0(2),?]pentadeca-1(11),2,4,6,12,14-hexaen-9-amine
    • SCHEMBL20877658
    • (R,R)-N-(5,7-Diox-6-phosphadibenzo[a,c]cyclohepten-6-yl)bis(1-phenylethyl)amine
    • 500103-26-4
    • E75503
    • MDL: MFCD08277032
    • Inchi: 1S/C28H26NO2P/c1-21(23-13-5-3-6-14-23)29(22(2)24-15-7-4-8-16-24)32-30-27-19-11-9-17-25(27)26-18-10-12-20-28(26)31-32/h3-22H,1-2H3/t21-,22-/m1/s1
    • InChI Key: JISGHECLGYELKD-FGZHOGPDSA-N
    • SMILES: P1(N([C@H](C)C2C=CC=CC=2)[C@H](C)C2C=CC=CC=2)OC2C=CC=CC=2C2C=CC=CC=2O1

Computed Properties

  • Exact Mass: 439.17028
  • Monoisotopic Mass: 439.17011607g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: No data available
  • Melting Point: 99-102 °C
  • Boiling Point: 578.4±53.0 °C at 760 mmHg
  • Flash Point: 303.6±30.9 °C
  • PSA: 21.7
  • Sensitiveness: moisture sensitive
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

N N-BIS-[(R)-1-PHENYLETHYL]DIBENZO[D F][ Security Information

N N-BIS-[(R)-1-PHENYLETHYL]DIBENZO[D F][ Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
601106-250mg
N N-BIS-[(R)-1-PHENYLETHYL]DIBENZO[D F][
500103-26-4 98%
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¥469.0 2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
601106-100mg
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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N N-BIS-[(R)-1-PHENYLETHYL]DIBENZO[D F][
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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356.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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500103-26-4 98+%
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1073.0CNY 2021-07-12
abcr
AB268629-100 mg
N,N-Bis[(1R)-(+)-phenylethyl]dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine; .
500103-26-4
100MG
€112.00 2022-06-11
abcr
AB268629-500 mg
N,N-Bis[(1R)-(+)-phenylethyl]dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine; .
500103-26-4
500MG
€445.00 2022-06-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N857078-100mg
N,N-Bis-[(R)-1-phenylethyl]dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine
500103-26-4 98%,ee99%
100mg
1,800.00 2021-05-17
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
04907-100MG-F
N N-BIS-[(R)-1-PHENYLETHYL]DIBENZO[D F][
500103-26-4 ≥99.0%
100MG
¥1092.56 2022-02-23

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